Cas no 301645-40-9 (1-chloro-2-ethenyl-3-nitrobenzene)

• Product Name: 1-chloro-2-ethenyl-3-nitrobenzene
• CAS No: 301645-40-9
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• MDL: MFCD11036314
• CID: 3368548
• PubChem ID: 11183019
• Update Time: 2025-06-14

1-chloro-2-ethenyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-CHLORO-2-ETHENYL-3-NITRO-
• 1-chloro-2-ethenyl-3-nitrobenzene
• 301645-40-9
• EN300-1965222
• AKOS006309399
• SCHEMBL25529539

• MDL： MFCD11036314
• Inchi： 1S/C8H6ClNO2/c1-2-6-7(9)4-3-5-8(6)10(11)12/h2-5H,1H2
• InChI Key： ZEGHCHAGPIZOPT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.0087061Da
• Monoisotopic Mass: 183.0087061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-chloro-2-ethenyl-3-nitrobenzene

Comprehensive Guide to 1-Chloro-2-Ethenyl-3-Nitrobenzene (CAS 301645-40-9): Properties, Applications, and Industry Insights

1-Chloro-2-ethenyl-3-nitrobenzene (CAS 301645-40-9) is a specialized aromatic compound gaining attention in organic synthesis and industrial applications. This nitro-substituted benzene derivative features a unique combination of functional groups, including a chloro, ethenyl, and nitro moiety, which contribute to its reactivity and versatility. Researchers and manufacturers are increasingly exploring its potential as a building block for pharmaceuticals, agrochemical intermediates, and advanced material synthesis.

The compound's molecular structure (C₈H₆ClNO₂) enables diverse chemical transformations, making it valuable for cross-coupling reactions and electrophilic substitutions. Recent studies highlight its role in developing photoactive materials and organic electronic components, aligning with the growing demand for sustainable chemistry solutions. Its nitro-aromatic core also shows promise in catalysis research, particularly in green chemistry initiatives.

From a commercial perspective, 301645-40-9 has seen rising procurement inquiries due to its application in high-value specialty chemicals. Quality standards typically require ≥98% purity, with HPLC and NMR characterization. Storage recommendations emphasize protection from light and moisture at controlled temperatures. The compound's structure-activity relationship continues to be investigated for biologically active compound design, particularly in targeted drug discovery programs.

Environmental and handling considerations for 1-chloro-2-ethenyl-3-nitrobenzene follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper engineering controls and personal protective equipment are recommended during handling. The compound's degradation pathways and ecological impact are subjects of ongoing research, particularly regarding green synthesis methods and waste minimization strategies.

Market analysts note increasing patent activity involving CAS 301645-40-9, particularly in advanced material science and functionalized polymer development. Its electron-withdrawing nitro group and reactive vinyl substituent make it valuable for creating conjugated systems with tailored optoelectronic properties. These applications align with global trends toward smart materials and energy-efficient technologies.

For researchers considering 1-chloro-2-ethenyl-3-nitrobenzene in their work, recent literature suggests promising directions in metal-organic frameworks (MOFs) and supramolecular chemistry. The compound's structural motifs appear in several emerging pharmaceutical candidates, though specific therapeutic applications remain proprietary. Analytical methods including LC-MS and X-ray crystallography have been successfully applied to characterize derivatives.

Supply chain professionals should note that 301645-40-9 remains a low-volume specialty chemical with limited global suppliers. Procurement strategies should account for lead times and custom synthesis options. Quality verification through spectroscopic analysis and chromatographic purity testing is recommended for research-grade material. The compound's shelf stability under proper storage typically exceeds 24 months.

Future research directions for this multifunctional aromatic compound may explore its potential in click chemistry applications and bioorthogonal reactions. The nitro group reduction pathway offers access to valuable amino derivatives, while the vinyl group enables various polymerization techniques. These characteristics position 1-chloro-2-ethenyl-3-nitrobenzene as a compound of continuing interest in academic research and industrial innovation.